Cas no 101291-22-9 (Benzoxazole, 2,2'-[1,2-ethanediylbis(thio)]bis-)

Benzoxazole, 2,2'-[1,2-ethanediylbis(thio)]bis- structure
101291-22-9 structure
Product Name:Benzoxazole, 2,2'-[1,2-ethanediylbis(thio)]bis-
CAS No:101291-22-9
MF:C16H12N2O2S2
MW:328.408680915833
CID:2623094
Update Time:2023-08-07

Benzoxazole, 2,2'-[1,2-ethanediylbis(thio)]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole, 2,2'-[1,2-ethanediylbis(thio)]bis-
    • 2-(2-benzoxazol-2-ylthioethylthio)benzoxazole
    • TimTec1_001711
    • HMS1538N17
    • STK756521
    • ST023349
    • 2,2'-(ethane-1,2-diyldisulfanediyl)bis(1,3-benzoxazole)
    • 2-{[2-(1,3-benzoxazol-2-ylthio)ethyl]thio}-1,3-benzoxazole
    • Inchi: 1S/C16H12N2O2S2/c1-3-7-13-11(5-1)17-15(19-13)21-9-10-22-16-18-12-6-2-4-8-14(12)20-16/h1-8H,9-10H2
    • InChI Key: HDOCKUPLIICONX-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C=CC=CC=2O1)CCSC1=NC2C=CC=CC=2O1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 340
  • Topological Polar Surface Area: 103

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